Cas no 1815623-74-5 (Poricoic acid BM)

Poricoic acid BM structure
Poricoic acid BM structure
Product Name:Poricoic acid BM
CAS No:1815623-74-5
MF:C31H46O5
MW:498.70
CID:5050937
PubChem ID:15225967
Update Time:2024-11-07

Poricoic acid BM Chemical and Physical Properties

Names and Identifiers

    • AKOS040757057
    • E88787
    • HY-N9527
    • 1815623-74-5
    • Poricoic acid BM
    • CS-0198383
    • DA-66828
    • (2R)-2-[(2R,3R,3aR,6S,7S,9bR)-2-hydroxy-6-(3-methoxy-3-oxopropyl)-3a,6,9b-trimethyl-7-prop-1-en-2-yl-1,2,3,4,7,8-hexahydrocyclopenta[a]naphthalen-3-yl]-6-methylhept-5-enoic acid
    • Inchi: InChI=1S/C31H46O5/c1-19(2)10-9-11-21(28(34)35)27-25(32)18-31(7)24-13-12-22(20(3)4)29(5,16-15-26(33)36-8)23(24)14-17-30(27,31)6/h10,13-14,21-22,25,27,32H,3,9,11-12,15-18H2,1-2,4-8H3,(H,34,35)/t21-,22+,25-,27+,29+,30-,31+/m1/s1
    • InChI Key: KBQBNLHZTLWXML-SMFZDKLCSA-N
    • SMILES: CC(=CCCC(C1C(CC2(C1(CC=C3C2=CCC(C3(C)CCC(=O)OC)C(=C)C)C)C)O)C(=O)O)C

Computed Properties

  • Exact Mass: 498.33452456g/mol
  • Monoisotopic Mass: 498.33452456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 998
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 83.8Ų
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